Cas no 1980063-91-9 (4-(Trifluoroacetyl)phenacyl bromide)
4-(Trifluoroacetyl)phenacyl bromide is a versatile trifluoromethylated building block widely used in organic synthesis and pharmaceutical research. Its key advantages include the presence of both a reactive phenacyl bromide group and a trifluoroacetyl moiety, enabling selective modifications for the construction of complex molecules. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in drug discovery. The compound’s high reactivity facilitates efficient derivatization under mild conditions, particularly in nucleophilic substitution and cross-coupling reactions. Its crystalline nature ensures ease of handling and purification. This reagent is particularly useful in the synthesis of fluorinated heterocycles and bioactive intermediates, offering a balance of stability and reactivity for advanced chemical applications.
1980063-91-9 structure
Product Name:4-(Trifluoroacetyl)phenacyl bromide
CAS No:1980063-91-9
MF:C10H6BrF3O2
MW:295.052652835846
CID:4632572
PubChem ID:122360871
Update Time:2025-06-07
4-(Trifluoroacetyl)phenacyl bromide Chemical and Physical Properties
Names and Identifiers
-
- 4-(Trifluoroacetyl)phenacyl bromide
-
- Inchi： 1S/C10H6BrF3O2/c11-5-8(15)6-1-3-7(4-2-6)9(16)10(12,13)14/h1-4H,5H2
- InChI Key： FQZXFFWUMWFTRS-UHFFFAOYSA-N
- SMILES： C(=O)(C1=CC=C(C(CBr)=O)C=C1)C(F)(F)F
Computed Properties
- Exact Mass: 293.95033g/mol
- Monoisotopic Mass: 293.95033g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 34.1Ų
4-(Trifluoroacetyl)phenacyl bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC53051-250mg |
4-(Trifluoroacetyl)phenacyl bromide |
1980063-91-9 | 250mg |
£25.00 | 2025-02-21 | ||
| Apollo Scientific | PC53051-1g |
4-(Trifluoroacetyl)phenacyl bromide |
1980063-91-9 | 1g |
£75.00 | 2025-02-21 | ||
| Apollo Scientific | PC53051-5g |
4-(Trifluoroacetyl)phenacyl bromide |
1980063-91-9 | 5g |
£250.00 | 2025-02-21 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1593474-250mg |
1-(4-(2-Bromoacetyl)phenyl)-2,2,2-trifluoroethan-1-one |
1980063-91-9 | 98% | 250mg |
￥411 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1593474-1g |
1-(4-(2-Bromoacetyl)phenyl)-2,2,2-trifluoroethan-1-one |
1980063-91-9 | 98% | 1g |
￥1137 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1593474-5g |
1-(4-(2-Bromoacetyl)phenyl)-2,2,2-trifluoroethan-1-one |
1980063-91-9 | 98% | 5g |
￥3785 | 2023-04-15 | |
| 1PlusChem | 1P01FHP5-250mg |
4-(Trifluoroacetyl)phenacyl bromide |
1980063-91-9 | 250mg |
$71.00 | 2024-06-17 | ||
| 1PlusChem | 1P01FHP5-1g |
4-(Trifluoroacetyl)phenacyl bromide |
1980063-91-9 | 1g |
$142.00 | 2024-06-17 | ||
| 1PlusChem | 1P01FHP5-5g |
4-(Trifluoroacetyl)phenacyl bromide |
1980063-91-9 | 5g |
$391.00 | 2024-06-17 | ||
| A2B Chem LLC | AY01593-250mg |
4-(Trifluoroacetyl)phenacyl bromide |
1980063-91-9 | 250mg |
$77.00 | 2024-04-20 |
4-(Trifluoroacetyl)phenacyl bromide Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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